Cas no 73406-90-3 (4-Chloro-3-phenoxypyridine)

• Product Name: 4-Chloro-3-phenoxypyridine
• CAS No: 73406-90-3
• MF: C₁₁H₈ClNO
• MW: 205.640321731567
• CID: 3166823
• PubChem ID: 14044047
• Update Time: 2025-06-14

4-Chloro-3-phenoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-phenoxypyridine
• SCHEMBL11543748
• OAFJWUWAKXLAMQ-UHFFFAOYSA-N
• 73406-90-3
• 4-Chloro-3-phenoxypyridine

• Inchi： 1S/C11H8ClNO/c12-10-6-7-13-8-11(10)14-9-4-2-1-3-5-9/h1-8H
• InChI Key： OAFJWUWAKXLAMQ-UHFFFAOYSA-N
• SMILES： ClC1C=CN=CC=1OC1C=CC=CC=1

Computed Properties

• Exact Mass: 205.0294416Da
• Monoisotopic Mass: 205.0294416Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 4-Chloro-3-phenoxypyridine

Comprehensive Overview of 4-Chloro-3-phenoxypyridine (CAS No. 73406-90-3): Properties, Applications, and Industry Insights

4-Chloro-3-phenoxypyridine (CAS No. 73406-90-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic derivative, featuring a pyridine core substituted with a chloro group and a phenoxy moiety, exhibits unique chemical properties that make it valuable for synthetic applications. The compound's molecular structure (C₁₁H₈ClNO) combines aromatic stability with reactive sites, enabling diverse functionalization pathways.

Recent studies highlight the growing demand for chlorinated pyridine derivatives in drug discovery, particularly as building blocks for kinase inhibitors and antimicrobial agents. The 4-Chloro-3-phenoxypyridine scaffold demonstrates remarkable versatility in cross-coupling reactions, a topic frequently searched in organic chemistry forums. Researchers are particularly interested in its potential for Suzuki-Miyaura couplings and Buchwald-Hartwig aminations, which align with current trends in green chemistry and atom-efficient synthesis.

From an industrial perspective, CAS 73406-90-3 has emerged as a key intermediate in the development of advanced materials. Its thermal stability (decomposition point >200°C) and moderate solubility in polar aprotic solvents make it suitable for high-performance polymer applications. Manufacturers are increasingly optimizing scale-up processes for this compound, addressing common queries about batch purity optimization and crystallization techniques in patent literature.

The analytical characterization of 4-Chloro-3-phenoxypyridine typically involves HPLC-MS (showing characteristic [M+H]⁺ peak at 218.03 m/z) and NMR spectroscopy (with distinctive aromatic proton patterns between δ 7.2-8.5 ppm). These analytical methods are frequently discussed in chemistry Q&A platforms, reflecting user interest in structural elucidation techniques for similar heterocycles. The compound's UV-Vis spectrum (λ_max ~275 nm) also makes it relevant for photochemistry applications.

Environmental and regulatory aspects of chlorinated pyridine compounds remain a hot topic in scientific communities. While 73406-90-3 isn't classified as hazardous under current GHS criteria, proper laboratory handling protocols are emphasized in safety data sheets. This aligns with increasing searches for benign-by-design chemicals and sustainable synthetic routes in academic publications.

Emerging applications of 4-Chloro-3-phenoxypyridine include its use in electronic materials development, particularly as a precursor for organic semiconductors. Its ability to form stable complexes with transition metals has sparked interest in catalysis research, answering frequent queries about ligand design in coordination chemistry. The compound's structure-activity relationships are also being explored in medicinal chemistry, with particular attention to bioisosteric replacements in lead optimization.

Market analysis indicates steady growth in the fine chemicals sector for compounds like CAS 73406-90-3, driven by pharmaceutical outsourcing trends. Quality specifications typically require ≥98% purity (by GC analysis), with strict controls on related substances—a frequent search term among quality control professionals. The compound's stability under various storage conditions (recommended at 2-8°C under inert atmosphere) is another practical consideration for industrial users.

Future research directions for 4-Chloro-3-phenoxypyridine derivatives may focus on their bioconjugation potential and click chemistry applications, addressing trending topics in chemical biology. The compound's regioselective functionalization patterns continue to inspire methodological developments in C-H activation chemistry, as evidenced by growing publication rates in this field.